Cas no 620113-73-7 (CCG-63808)

CCG-63808 structure

Product Name:CCG-63808

CAS No:620113-73-7

MF:C₂₅H₁₅FN₄O₂S

MW:454.475607156754

MDL:MFCD04167973

CID:836623

PubChem ID:5948316

Update Time:2025-04-19

CCG-63808 Chemical and Physical Properties

Names and Identifiers

- (E)-2-(Benzo[d]thiazol-2-yl)-3-(2-(4-fluorophenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)acrylonitrile
- alpha-[[2-(4-Fluorophenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]methylene]-2-benzothiazoleacetonitrile
- CCG-63808
- (E)-2-(benzo[d]thiazol-2-yl)-3-(2-(4-fluorophenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3...
- AC1NZYA1
- CCG 63808
- CHEMBL1604848
- HMS1804O11
- MolPort-000-250-457
- STK704875
- STOCK4S-48272
- UNII-SAU68994A6
- DTXSID70211065
- Q27075775
- DA-72015
- AKOS001693904
- 2-BENZOTHIAZOLEACETONITRILE, .ALPHA.-((2-(4-FLUOROPHENOXY)-9-METHYL-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
- 620113-73-7
- BRD-K68474505-001-01-9
- 2-BENZOTHIAZOLEACETONITRILE, ALPHA-((2-(4-FLUOROPHENOXY)-9-METHYL-4-OXO-4H-PYRIDO(1,2-A)PYRIMIDIN-3-YL)METHYLENE)-
- DTXCID70133556
- GTPL8725
- NCGC00101423-01
- HY-70075
- SAU68994A6
- AC-36388
- F82212
- (E)-2-(1,3-benzothiazol-2-yl)-3-(2-(4-fluorophenoxy)-9-methyl-4-oxopyrido(1,2-a)pyrimidin-3-yl)prop-2-enenitrile
- (2E)-2-(1,3-benzothiazol-2-yl)-3-[2-(4-fluorophenoxy)-9-methyl-4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
- (E)-2-(1,3-benzothiazol-2-yl)-3-[2-(4-fluorophenoxy)-9-methyl-4-oxopyrido[1,2-a]pyrimidin-3-yl]prop-2-enenitrile
- MS-28266
- MDL： MFCD04167973
- Inchi： 1S/C25H15FN4O2S/c1-15-5-4-12-30-22(15)29-23(32-18-10-8-17(26)9-11-18)19(25(30)31)13-16(14-27)24-28-20-6-2-3-7-21(20)33-24/h2-13H,1H3/b16-13+
- InChI Key： IPZHFKHGSYRBNT-DTQAZKPQSA-N
- SMILES： S1C2C=CC=CC=2N=C1/C(/C#N)=C/C1=C(N=C2C(C)=CC=CN2C1=O)OC1C=CC(=CC=1)F

Computed Properties

Exact Mass: 454.09015
Monoisotopic Mass: 454.08997507g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 33
Rotatable Bond Count: 4
Complexity: 1030
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 4.6
Topological Polar Surface Area: 107Å²

Experimental Properties

Density: 1.37
Boiling Point: 534.5°C at 760 mmHg
Flash Point: 277°C
Refractive Index: 1.695
PSA: 78.58
LogP: 5.60818

CCG-63808 Security Information

Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

CCG-63808 Pricemore >>

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